Cas no 350847-80-2 (5H,6H,7H-cyclopenta[c]pyridin-5-one)

• Product Name: 5H,6H,7H-cyclopenta[c]pyridin-5-one
• CAS No: 350847-80-2
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD08694695
• CID: 838033
• PubChem ID: 15518459
• Update Time: 2025-05-23

5H,6H,7H-cyclopenta[c]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-cyclopenta[c]pyridin-5-one
• 6,7-Dihydro-5H-[2]pyrindin-5-one
• 5H-Cyclopenta[c]pyridin-5-one, 6,7-dihydro-
• 5H-Cyclopenta-c-pyridin-5-one-6-7-dihydro-
• 6,7-dihydrocyclopenta[c]pyridin-5-one
• 6,7-Dihydro-[2]pyrindin-5-one
• SB36769
• A6154
• 5H,6H,7H-cyclopenta[c]pyridin-5-one
• DTXSID40573566
• J-518155
• EN300-698329
• SY009406
• BB 0260881
• FT-0660610
• AS-38628
• CS-0054904
• MFCD08694695
• 350847-80-2
• AKOS000280418
• SCHEMBL4323285
• 6,7-Dihydro-5H-cyclopenta[c]pyridine-5-one
• DB-011459
• 5H-Cyclopenta[c]pyridin-5-one,6,7-dihydro-(9CI)
• 6H,7H-CYCLOPENTA[C]PYRIDIN-5-ONE

• MDL： MFCD08694695
• Inchi： 1S/C8H7NO/c10-8-2-1-6-5-9-4-3-7(6)8/h3-5H,1-2H2
• InChI Key： KHWHYHFZHBCYDB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CN=CC=2CC1

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.21050

5H,6H,7H-cyclopenta[c]pyridin-5-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5H,6H,7H-cyclopenta[c]pyridin-5-one

Recent Advances in the Study of 5H,6H,7H-cyclopenta[c]pyridin-5-one (CAS: 350847-80-2): A Promising Scaffold in Medicinal Chemistry

The compound 5H,6H,7H-cyclopenta[c]pyridin-5-one (CAS: 350847-80-2) has recently garnered significant attention in the field of medicinal chemistry due to its versatile scaffold and potential therapeutic applications. This bicyclic structure, characterized by a fused cyclopentane and pyridine ring, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) therapeutics. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and future prospects.

One of the most notable advancements in the study of 5H,6H,7H-cyclopenta[c]pyridin-5-one is its role as a precursor in the synthesis of kinase inhibitors. Kinases are pivotal targets in oncology, and the development of selective inhibitors remains a high-priority area in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The researchers employed structure-activity relationship (SAR) studies to optimize the scaffold, resulting in compounds with improved selectivity and pharmacokinetic profiles. These findings underscore the potential of 350847-80-2 as a building block for next-generation anticancer agents.

In addition to its applications in oncology, 5H,6H,7H-cyclopenta[c]pyridin-5-one has shown promise in the development of anti-inflammatory agents. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that modifications to the scaffold's pyridine ring led to compounds with significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study utilized in vitro and in vivo models to validate the anti-inflammatory activity, suggesting that this scaffold could be leveraged to address chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The researchers also highlighted the compound's favorable toxicity profile, which is a critical consideration for clinical translation.

Another exciting avenue of research involves the use of 350847-80-2 in CNS drug discovery. The scaffold's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for targeting neurological disorders. A 2023 study in ACS Chemical Neuroscience explored its derivatives as potential modulators of GABA receptors, which are implicated in anxiety, epilepsy, and sleep disorders. The study identified several analogs with high binding affinity and selectivity for GABA_A receptors, paving the way for further preclinical development. These findings highlight the scaffold's versatility and its potential to address unmet medical needs in neurology.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5H,6H,7H-cyclopenta[c]pyridin-5-one. A 2024 Organic Process Research & Development paper detailed a scalable and cost-effective synthetic route using catalytic cyclization techniques. The authors reported a high yield (85%) and excellent purity (>99%), which are crucial for industrial-scale production. This methodological improvement is expected to facilitate broader access to the scaffold, enabling more extensive exploration of its pharmacological potential.

In conclusion, 5H,6H,7H-cyclopenta[c]pyridin-5-one (CAS: 350847-80-2) represents a highly promising scaffold in medicinal chemistry, with applications spanning oncology, inflammation, and CNS disorders. Recent studies have elucidated its synthetic accessibility, biological efficacy, and therapeutic potential, positioning it as a valuable tool for drug discovery. Future research should focus on advancing lead compounds into clinical trials and exploring additional therapeutic indications. The continued investigation of this scaffold is likely to yield innovative treatments for a range of diseases, reinforcing its importance in the pharmaceutical industry.